Cas no 1805236-01-4 (Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate
• CAS No: 1805236-01-4
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4981071
• Update Time: 2025-06-07

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-19-11(18)4-7-2-9(12(14,15)16)3-8(5-13)10(7)6-17/h2-3H,4-5H2,1H3
• InChI Key： RJYPDCRIICNSEB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=CC(CC(=O)OC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1805236-01-4): A Comprehensive Overview

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate, identified by its CAS number 1805236-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic structure and functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a chloromethyl group at the 3-position, and a trifluoromethyl group at the 5-position. Additionally, the phenyl ring is linked to an acetic acid moiety through an ester bond. This arrangement of functional groups imparts distinct reactivity and selectivity, making it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacophores due to their demonstrated efficacy in modulating biological pathways. The presence of both electron-withdrawing (cyano and trifluoromethyl) and electron-donating (methyl) groups in Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate suggests potential for diverse interactions with biological targets. Specifically, the cyano group can participate in hydrogen bonding and coordinate with metal ions, while the trifluoromethyl group can enhance lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The chloromethyl group serves as a reactive handle for further functionalization, allowing for the attachment of various pharmacophoric units. For instance, recent studies have demonstrated that derivatives of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate can be effectively incorporated into small-molecule inhibitors targeting tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression.

The trifluoromethyl group, a well-known pharmacokinetic enhancer, contributes to the metabolic stability and oral bioavailability of drug candidates. This feature is particularly important in drug design, as it can significantly improve the therapeutic efficacy of small molecules by reducing their susceptibility to enzymatic degradation. Additionally, the cyano group can serve as a probe for understanding binding interactions at the molecular level, providing valuable insights into drug-receptor binding mechanisms.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate as a scaffold for drug discovery. Molecular docking studies have revealed that this compound can interact with various protein targets with high affinity, suggesting its suitability for developing novel therapeutic agents. For example, virtual screening experiments have identified derivatives of this compound as potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis.

The synthesis of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include Friedel-Crafts alkylation to introduce the chloromethyl group, cyanation to incorporate the cyano group, and electrophilic aromatic substitution to position the trifluoromethyl group. The use of advanced catalytic systems has recently enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In conclusion, Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1805236-01-4) represents a promising intermediate in pharmaceutical research due to its unique structural features and functional reactivity. Its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules, underscore its significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.